

Application Notes and Protocols: Western Blot Analysis for FASN Inhibition by UCM05

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty Acid Synthase (FASN) is a key enzyme in the de novo synthesis of fatty acids. In many cancers, FASN is overexpressed and has been linked to tumor growth, survival, and resistance to therapy. **UCM05** (also known as G28UCM) is a potent inhibitor of FASN that has demonstrated anti-cancer activity, particularly in HER2+ breast cancer models.[1] Western blot analysis is a critical technique to elucidate the mechanism of action of FASN inhibitors like **UCM05** by quantifying the expression and phosphorylation status of FASN and downstream signaling proteins. These application notes provide a detailed protocol for performing western blot analysis to assess the effects of **UCM05** on key proteins in relevant signaling pathways.

Data Presentation

The following table summarizes representative quantitative data from western blot analysis of HER2+ breast cancer cells treated with **UCM05**. The data is presented as fold change in protein expression or phosphorylation relative to untreated control cells, normalized to a loading control (e.g., β-actin or GAPDH).

Note: The following data is illustrative of typical results obtained from western blot experiments and is intended for guidance. Actual results may vary based on experimental conditions.




Target Protein	Treatment Group	Fold Change vs. Control (Mean ± SD)
FASN	UCM05 (20 μM)	0.95 ± 0.12
p-HER2 (Tyr1248)	UCM05 (20 μM)	0.45 ± 0.08
p-AKT (Ser473)	UCM05 (20 μM)	0.38 ± 0.06
p-ERK1/2 (Thr202/Tyr204)	UCM05 (20 μM)	0.52 ± 0.09
Cleaved PARP	UCM05 (20 μM)	3.5 ± 0.45

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the experimental workflow for the western blot analysis.






Click to download full resolution via product page

FASN Signaling Pathway Inhibition by UCM05





Click to download full resolution via product page



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. A novel inhibitor of fatty acid synthase shows activity against HER2+ breast cancer xenografts and is active in anti-HER2 drug-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols: Western Blot Analysis for FASN Inhibition by UCM05]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663738#western-blot-analysis-for-fasn-inhibition-by-ucm05]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com